N1-(2-fluorophenyl)-N2-(2-(furan-2-yl)-2-(indolin-1-yl)ethyl)oxalamide

• IUPAC Name: N-[2-(2,3-dihydroindol-1-yl)-2-(furan-2-yl)ethyl]-N'-(2-fluorophenyl)oxamide
• InChI: InChI=1S/C22H20FN3O3/c23-16-7-2-3-8-17(16)25-22(28)21(27)24-14-19(20-10-5-13-29-20)26-12-11-15-6-1-4-9-18(15)26/h1-10,13,19H,11-12,14H2,(H,24,27)(H,25,28)
• InChI Key: WXVYHMAMNABJEM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C2=CC=CC=C21)C(CNC(=O)C(=O)NC3=CC=CC=C3F)C4=CC=CO4
• Molecular Formula: C22H20FN3O3
• Molecular Weight: 393.4 g/mol
• CAS No.: 898458-43-0

Description

N1-(2-fluorophenyl)-N2-(2-(furan-2-yl)-2-(indolin-1-yl)ethyl)oxalamide is a useful research compound. Its molecular formula is C22H20FN3O3 and its molecular weight is 393.418. The purity is usually 95%.
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Scientific Research Applications

Potential Applications in Receptor Antagonism

Research involving structurally related compounds, such as spiropiperidines with 2-(5-fluoro-1H-indol-3-yl)ethyl moieties, has shown potent NK2 receptor antagonist activity in studies targeting respiratory conditions like bronchoconstriction. These findings suggest that compounds with similar structural elements could have therapeutic potential in treating respiratory ailments through receptor antagonism mechanisms (Smith et al., 1995).

Synthetic Methodologies and Chemical Transformations

Another area of interest is the development of synthetic methodologies for creating fluorinated heteroaromatic compounds, as demonstrated by Yuan et al. (2017), who reported a transition-metal-free decarboxylative fluorination method. This method could potentially be applied or adapted for synthesizing compounds with similar structural characteristics, indicating the relevance of such research to the synthesis and modification of N1-(2-fluorophenyl)-N2-(2-(furan-2-yl)-2-(indolin-1-yl)ethyl)oxalamide (Yuan, Yao, & Tang, 2017).

Fluorescence and Chemosensor Development

Furthermore, the exploration of visible-light-induced reactions for constructing heterocycle fused or spirocyclo indolones, as investigated by Zhang et al. (2016), suggests potential for developing advanced materials or chemosensors. Compounds featuring indole derivatives and capable of undergoing such transformations could be valuable in creating sensitive and selective sensors for various analytes (Zhang et al., 2016).